2-chloro-2-(3-phenoxyphenyl)acetonitrile
Description
2-chloro-2-(3-phenoxyphenyl)acetonitrile, also known as Benzeneacetonitrile, α-chloro-3-phenoxy-, is a compound with the molecular formula C14H10ClNO and a molecular weight of 243.69 . It is a useful compound in the preparation of pyrimidine derivatives as inhibitors of N-acylphosphatidylethanolamine phospholipase D (NAPE-PLD) .
Molecular Structure Analysis
The InChI code for 2-chloro-2-(3-phenoxyphenyl)acetonitrile is 1S/C14H10ClNO/c15-14(10-16)11-5-4-8-13(9-11)17-12-6-2-1-3-7-12/h1-9,14H . This code provides a unique representation of the molecule’s structure.Safety and Hazards
The safety data sheet for 2-chloro-2-(3-phenoxyphenyl)acetonitrile indicates that it is a flammable liquid and vapor. It is fatal in contact with skin, causes serious eye irritation, and is toxic if swallowed or inhaled . When heated to decomposition, Chloroacetonitrile, a related compound, emits highly toxic fumes of hydrogen cyanide and hydrogen chloride .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-2-(3-phenoxyphenyl)acetonitrile involves the reaction of 3-phenoxybenzyl chloride with acetonitrile in the presence of a base and a chlorinating agent.", "Starting Materials": [ "3-phenoxybenzyl chloride", "Acetonitrile", "Base (e.g. triethylamine)", "Chlorinating agent (e.g. thionyl chloride)" ], "Reaction": [ "Add 3-phenoxybenzyl chloride to a mixture of acetonitrile and base", "Stir the mixture at room temperature for several hours", "Add the chlorinating agent to the mixture", "Heat the mixture to reflux for several hours", "Cool the mixture and filter the resulting solid", "Wash the solid with cold water and dry it under vacuum", "Recrystallize the solid from a suitable solvent to obtain pure 2-chloro-2-(3-phenoxyphenyl)acetonitrile" ] } | |
CAS RN |
39590-26-6 |
Product Name |
2-chloro-2-(3-phenoxyphenyl)acetonitrile |
Molecular Formula |
C14H10ClNO |
Molecular Weight |
243.7 |
Purity |
95 |
Origin of Product |
United States |
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